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Compound of Interest

Compound Name: 1,1-Dibromoethane

Cat. No.: B1583053 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for the proper management of 1,1-Dibromoethane (CAS No. 557-91-5),

also known as ethylidene bromide. Adherence to these guidelines is critical to ensure personal

safety and environmental compliance.

Chemical Properties and Hazards: 1,1-Dibromoethane is a colorless to brown liquid that is

light, air, and heat sensitive. It is classified as harmful if swallowed, in contact with skin, or if

inhaled, and is suspected of causing cancer.[1][2] It can cause skin, eye, and respiratory tract

irritation.[1][3]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment is the primary defense against

exposure to 1,1-Dibromoethane.
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PPE Category Item
Specifications &
Recommendations

Hand Protection Chemical Resistant Gloves

Wear compatible chemical-

resistant gloves to prevent skin

exposure.[4] Nitrile and latex

gloves are not recommended

for handling halogenated

hydrocarbons.[5]

Eye Protection Safety Goggles or Face Shield

Use tightly fitting safety

goggles or a face shield to

protect against splashes and

vapors.[4]

Skin and Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory Protection Air-Purifying Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

handling this chemical outside

of a certified chemical fume

hood or in the event of a spill.

[4][6]

Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's stability.
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Aspect Procedure

Handling

- Work under a chemical fume hood.[7] - Avoid

breathing vapors or mist.[1] - Avoid contact with

skin, eyes, and clothing.[4] - Wash hands

thoroughly after handling. - Take precautionary

measures against static discharge.[1]

Storage

- Store in a cool, dry, well-ventilated area.[4] -

Keep the container tightly closed. - Store under

an inert gas. - Keep away from heat, sparks,

open flames, and hot surfaces.[1] - Incompatible

with strong oxidizing agents.[1][3]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

immediate medical attention.[8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[8]

Inhalation

Remove the victim to fresh air. If breathing is

difficult or has stopped, administer artificial

respiration. Seek immediate medical attention.

[1][8]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water if the person is conscious. Seek

immediate medical attention.[4][8]
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Spill and Disposal Procedures
Proper containment and disposal of 1,1-Dibromoethane are essential to prevent

environmental contamination.

Procedure Steps

Spill Cleanup

1. Remove all sources of ignition.[1] 2. Ensure

adequate ventilation.[4] 3. Absorb the spill with

an inert absorbent material (e.g., sand, silica

gel).[1] 4. Collect the absorbed material in a

suitable, closed container for disposal.[4] 5.

Clean the contaminated area thoroughly.[4]

Disposal

- Dispose of contents and container to an

approved waste disposal plant. - Do not empty

into drains or flush into surface water or sanitary

sewer systems.[1] - Chemical waste generators

must consult local, regional, and national

hazardous waste regulations to ensure

complete and accurate classification.[1]

Experimental Workflow for Handling 1,1-
Dibromoethane
The following diagram outlines the logical workflow for the safe handling of 1,1-
Dibromoethane from preparation to disposal.
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Safe Handling Workflow for 1,1-Dibromoethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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